molecular formula C10H12BrNO2S B156723 1-(4-Bromophenylsulfonyl)pyrrolidine CAS No. 136350-52-2

1-(4-Bromophenylsulfonyl)pyrrolidine

Cat. No. B156723
CAS RN: 136350-52-2
M. Wt: 290.18 g/mol
InChI Key: JMOJWOSNSJXQMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Bromophenylsulfonyl)pyrrolidine (1-BPS) is an organic compound that has been used in various scientific research applications. It is a substituted pyrrolidine, which is a five-membered heterocyclic compound containing one nitrogen and four carbon atoms. 1-BPS is a white solid with a melting point of 101-103 °C and a boiling point of 215-216 °C. It is soluble in water and alcohol, and insoluble in ether.

Scientific Research Applications

  • Antimicrobial Activity : Research has demonstrated the effectiveness of compounds related to 1-(4-Bromophenylsulfonyl)pyrrolidine in antimicrobial applications. Novel cyclization methods were used to synthesize 1-[(Substituted-phenyl)sulfonyl]pyrrolidin-2-ones, which showed considerable antimicrobial activity, with Minimum Inhibitory Concentration values ranging from 0.09-1.0 mg (Zareef, Iqbal, & Arfan, 2008).

  • Synthesis of Arylsulfonylpyrrolidines : Another study focused on the acid-catalyzed reaction of 1-[(4-chlorophenyl)sulfonyl]-2-ethoxypyrrolidine with phenols, leading to the formation of new 1-(arylsulfonyl)pyrrolidines. This method is considered convenient for synthesizing pyrrolidine-1-sulfonylarene derivatives containing a phenol fragment (Smolobochkin et al., 2017).

  • Synthesis of Nitrophenyl Methanesulfonyl Pyrrolidine : A study detailed the preparation of 1-(4-Nitrophenyl methanesulfonyl) pyrrolidine, a compound structurally related to this compound, via a four-step reaction process. The synthesis started from benzyl chloride, demonstrating the versatility in creating various sulfonyl pyrrolidine derivatives (Xin Fei, 2004).

  • Catalysis in Organic Synthesis : Derivatives of pyrrolidine, such as this compound, have been used in catalysis for organic synthesis. For instance, (2S)-2-[(Phenylsulfinyl)methyl]pyrrolidine was used as an organocatalyst for asymmetric Michael addition reactions, demonstrating the potential of sulfonyl pyrrolidine derivatives in synthetic chemistry (Singh et al., 2013).

  • Synthesis of Bromophenols : Bromophenols, including natural products, have been synthesized using derivatives of this compound. These compounds have shown significant antioxidant and anticholinergic activities, indicating their potential in pharmaceutical applications (Rezai et al., 2018).

Safety and Hazards

1-(4-Bromophenylsulfonyl)pyrrolidine is harmful if swallowed, causes skin irritation, and may cause respiratory irritation . It’s advised to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection .

Future Directions

Pyrrolidine derivatives, including 1-(4-Bromophenylsulfonyl)pyrrolidine, could be further explored for their potential in drug discovery. The five-membered pyrrolidine ring is a versatile scaffold for designing new compounds with different biological profiles .

properties

IUPAC Name

1-(4-bromophenyl)sulfonylpyrrolidine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12BrNO2S/c11-9-3-5-10(6-4-9)15(13,14)12-7-1-2-8-12/h3-6H,1-2,7-8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JMOJWOSNSJXQMT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12BrNO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50353371
Record name 1-(4-Bromobenzene-1-sulfonyl)pyrrolidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50353371
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

290.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

41.5 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49644320
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

CAS RN

136350-52-2
Record name 1-(4-Bromobenzene-1-sulfonyl)pyrrolidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50353371
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

Pyrrolidine (2.5 g, 35.2 mmol) was added to a solution of 4-bromobenzenesulfonyl chloride (4.5 g, 17.6 mmol) in methylene chloride (10 mL) at 0° C. The mixture was stirred for 2 h and an aqueous sodium hydroxide solution (1 M, 5 mL) was added and sting was continued for another 10 min. The organic phase was separated and diluted with methylene chloride (40 mL), washed with aqueous HCl (1 M, 10 mL), and water (2×10 mL). The organic phase was dried (sodium sulfate) and the solvent was evaporated. The title compound was isolated in 5.0 g (98% yield) as a white solid: 1H NMR (CDCl3, 400 MHz) δ 7.65 (m, 4H), 3.20 (m, 4H), 1.74 (m, 4H); 13C NMR (CDCl3, 100 MHz) δ 135.93, 132.17, 128.84, 127.39, 47.84, 25.13; MS (ES) m/z 290 and 292 (M++1).
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Yield
98%

Synthesis routes and methods II

Procedure details

A solution of 4-bromobenzenesulphonyl chloride (0.5 g) and pyrrolidine (0.284 g) in acetonitrile (5 ml) were stirred at RT for 48 h then partitioned between ethylacetate and water. The organics were separated, washed with water, dried and evaporated under reduced pressure. The residue was triturated with isohexane and filtered, yield 0.5 g.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.284 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(4-Bromophenylsulfonyl)pyrrolidine
Reactant of Route 2
Reactant of Route 2
1-(4-Bromophenylsulfonyl)pyrrolidine
Reactant of Route 3
Reactant of Route 3
1-(4-Bromophenylsulfonyl)pyrrolidine
Reactant of Route 4
Reactant of Route 4
1-(4-Bromophenylsulfonyl)pyrrolidine
Reactant of Route 5
Reactant of Route 5
1-(4-Bromophenylsulfonyl)pyrrolidine
Reactant of Route 6
Reactant of Route 6
1-(4-Bromophenylsulfonyl)pyrrolidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.